Cas no 17177-75-2 (cyclohexanecarboxylic acid, 4-(1,1-dimethylethyl)-, methyl ester, trans-)

cyclohexanecarboxylic acid, 4-(1,1-dimethylethyl)-, methyl ester, trans- Properties

Names and Identifiers

• cyclohexanecarboxylic acid, 4-(1,1-dimethylethyl)-, methyl ester, trans-
• 4β-tert-Butylcyclohexane-1α-carboxylic acid methyl ester
• methyl 4-tert-butylcyclohexane-1-carboxylate
• cyclohexa<wbr>
• LogP
• Methyl trans-4-tert-butylcyclohexanecarboxylate
• +Expand

Computed Properties

• Exact Mass: 198.16206
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 198.161979940g/mol
• Heavy Atom Count: 14
• Complexity: 195
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• Refractive Index: 1.453
• Boiling Point: 222.215°C at 760 mmHg
• Flash Point: 90.841°C
• Density: 0.943